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Introduction

The 5' cap is a critical modification of messenger RNA (mRNA) in eukaryotes, consisting of a 7-

methylguanosine (m7G) linked to the first nucleotide via a 5'-5' triphosphate bridge.[1][2] This

structure is essential for mRNA stability, protection from exonuclease degradation, efficient

translation initiation, and nuclear export.[2][3][4] For researchers and professionals in drug

development, the synthesis of accurately and efficiently capped mRNA is a crucial step in the

production of mRNA-based therapeutics and vaccines.[3]

This document provides detailed protocols for the synthesis and purification of 5' capped

mRNA. It is important to note that the term "CAP 3" is not a standard nomenclature in the

context of mammalian mRNA capping, where Cap 0, Cap 1, and Cap 2 are the common

structures.[1][5] However, "Cap-3" has been used to describe a specific cap analog in

Leishmania (m(7)Gpppm(2)(6)AmpAmpCm).[6] Additionally, "CAP 3" can refer to a cholic acid-

peptide conjugate with antibacterial activity.[7] This protocol will focus on the widely applicable

methods for generating capped mRNA for general research and therapeutic applications.

I. Methods for mRNA Capping
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There are two primary methods for capping in vitro transcribed (IVT) mRNA: co-transcriptional

capping and post-transcriptional enzymatic capping.[3][8]

A. Co-transcriptional Capping
In this method, a cap analog is incorporated directly into the mRNA transcript during the in vitro

transcription reaction.[3][9] This is achieved by including the cap analog in the transcription

reaction mixture along with the four standard nucleotide triphosphates (NTPs).[8]

Advantages:

Streamlined, single-step process.[3]

High capping efficiency with certain cap analogs like CleanCap®.[4]

Disadvantages:

Can result in a mixture of capped and uncapped transcripts.[8]

Lower overall RNA yield due to the reduced concentration of GTP.[8]

Common Cap Analogs:

Standard m7G cap analog: Can be incorporated in both the correct and reverse orientations.

Anti-Reverse Cap Analog (ARCA): Contains a modification that prevents reverse

incorporation, leading to a higher proportion of functional capped mRNA.[8]

Trinucleotide Cap Analogs (e.g., CleanCap®): Offer high capping efficiency (often >95%) and

result in a Cap 1 structure directly during transcription.[4]

B. Post-transcriptional Enzymatic Capping
This method involves the enzymatic addition of the cap structure to the 5' end of the mRNA

after the transcription reaction is complete.[4] This process typically uses enzymes from the

vaccinia virus or Faustovirus.[8][10]

Advantages:
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High capping efficiency, approaching 100%.[8]

Precise control over the cap structure.[4]

Does not reduce the yield of the initial transcription reaction.

Disadvantages:

Requires additional enzymatic steps and purification, extending the overall workflow.[4][11]

Key Enzymes:

Vaccinia Capping Enzyme (VCE) or Faustovirus Capping Enzyme (FCE): These enzymes

possess the necessary RNA triphosphatase, guanylyltransferase, and guanine N7-

methyltransferase activities to form the Cap 0 structure.[5][8]

mRNA Cap 2'-O-Methyltransferase: This enzyme is used to convert a Cap 0 structure to a

Cap 1 structure, which is common in higher eukaryotes and can enhance translation

efficiency.[4][8]

II. Experimental Protocols
A. Protocol 1: Co-transcriptional Capping using ARCA
This protocol is adapted for a standard 20 µL in vitro transcription reaction.

Materials:

Linearized DNA template (1 µg)

Nuclease-free water

NTP Buffer Mix (containing ATP, CTP, UTP at appropriate concentrations)

GTP solution

Anti-Reverse Cap Analog (ARCA)

T7 RNA Polymerase Mix
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DNase I (RNase-free)

RNA purification kit (e.g., silica-based spin columns)

Procedure:

Thaw all reagents on ice.

Assemble the reaction at room temperature in the following order:

Reagent Volume (µL) Final Concentration

Nuclease-free water Up to 20 µL -

NTP/ARCA Mix (4:1 ratio of

ARCA to GTP)
10 µL Varies

Linearized DNA Template X µL 1 µg

T7 RNA Polymerase Mix 2 µL -

Total Volume 20 µL

Mix the components thoroughly by gentle pipetting and centrifuge briefly to collect the

reaction at the bottom of the tube.

Incubate the reaction at 37°C for 2 hours.

To remove the DNA template, add 1 µL of DNase I and incubate at 37°C for 15 minutes.

Proceed with the purification of the capped mRNA.

Note: The optimal ratio of ARCA to GTP may need to be determined empirically, but a 4:1 ratio

is a common starting point.[8][12] Increasing this ratio can increase capping efficiency but may

decrease the overall RNA yield.[12][13]

B. Protocol 2: Post-transcriptional Enzymatic Capping
(to generate Cap 1)
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This protocol assumes you have already performed an in vitro transcription reaction and

purified the resulting uncapped mRNA.

Materials:

Purified uncapped mRNA (50-100 µg)

Nuclease-free water

10X Capping Buffer

GTP

S-adenosylmethionine (SAM)

Vaccinia Capping Enzyme (VCE)

mRNA Cap 2'-O-Methyltransferase

RNase Inhibitor

RNA purification kit

Procedure:

In a nuclease-free tube, combine the following reagents on ice:
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Reagent Volume (µL) Final Concentration

Purified uncapped mRNA X µL 50-100 µg

Nuclease-free water Up to 100 µL -

10X Capping Buffer 10 µL 1X

GTP 1 µL 1 mM

SAM 5 µL 0.5 mM

RNase Inhibitor 1 µL -

Vaccinia Capping Enzyme 2 µL -

mRNA Cap 2'-O-

Methyltransferase
1 µL -

Total Volume 100 µL

Mix gently and centrifuge briefly.

Incubate at 37°C for 1 hour.

Proceed with the purification of the capped mRNA.

III. Purification of Capped mRNA
Purification is essential to remove enzymes, unincorporated nucleotides, the DNA template,

and any abortive transcripts.

A. Silica-Based Spin Column Purification
This is a common and straightforward method for purifying RNA.[4]

Procedure:

Follow the manufacturer's protocol for the specific RNA cleanup kit being used.

Typically, the reaction mixture is mixed with a binding buffer.
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The mixture is passed through a silica-membrane spin column, where the RNA binds to the

membrane.

The column is washed with wash buffers to remove contaminants.

The purified RNA is then eluted with nuclease-free water.

B. Affinity Purification
This method utilizes the specific interaction between the 5' cap structure and a cap-binding

protein, such as eIF4E, to isolate capped mRNA.[11][14]

Procedure:

A variant of the cap-binding protein eIF4E is immobilized on a solid support (e.g., beads).

The crude mRNA sample is incubated with the eIF4E-bound support.

Only the capped mRNA will bind to the eIF4E.

The support is washed to remove uncapped RNA and other contaminants.

The capped mRNA is then eluted from the support.

C. Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC)
RP-HPLC can be used to purify capped mRNA, especially when a hydrophobic tag is

incorporated into the cap analog during synthesis (PureCap method).[15]

Procedure:

The crude IVT reaction containing mRNA with a hydrophobic cap analog is injected into an

RP-HPLC system.

The hydrophobic tag on the capped mRNA allows for its separation from uncapped RNA and

other impurities based on hydrophobicity.[15]
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The purified, tagged mRNA is collected.

The hydrophobic tag can then be removed, for example, by light irradiation if a

photocleavable linker is used.[15]

IV. Data Presentation
Table 1: Comparison of mRNA Capping Methods

Feature
Co-transcriptional
Capping (ARCA)

Co-transcriptional
Capping
(CleanCap®)

Post-
transcriptional
Enzymatic Capping

Capping Efficiency ~80%[8][12] >95%[4] ~100%[8]

Resulting Cap

Structure
Cap 0 Cap 1

Cap 0 (can be

converted to Cap 1)

Workflow Complexity Low (single step) Low (single step) High (multiple steps)

Relative RNA Yield Lower High Highest (from IVT)

Control over Cap

Structure
Moderate High High

V. Visualizations

mRNA Synthesis

Capping Method

Linearized DNA Template In Vitro Transcription (IVT)

Co-transcriptional Capping
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Post-transcriptional Capping
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Click to download full resolution via product page
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Caption: Overall workflow for capped mRNA synthesis.
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Caption: Post-transcriptional enzymatic capping pathway.
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Caption: Co-transcriptional capping process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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